4,5-diiodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole

• Molecular Formula: C9H16I2N2OSi
• Molecular Weight: 450.13 g/mol
• IUPAC Name: 2-[(4,5-diiodoimidazol-1-yl)methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C9H16I2N2OSi/c1-15(2,3)5-4-14-7-13-6-12-8(10)9(13)11/h6H,4-5,7H2,1-3H3
• InChI Key: QWZFWLDICWXMKG-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)CCOCN1C=NC(=C1I)I

Description

4,5-diiodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole is a useful research compound. Its molecular formula is C9H16I2N2OSi and its molecular weight is 450.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,5-Diiodoimidazole (prepared according to D. S. Carver, S. D. Lindell, and E. A. Saville-Stones, Tetrahedron, 1997, 53, 42, 14481-14496) (10.1 g, 31.6 mmol) was added portionwise to a room temperature suspension of sodium hydride (1.38 g, 31.6 mmol, 55% *in mineral oil) in dry DMF (45 ml). The reaction mixture was stirred at room temperature for 90 min, then cooled to 0° C. and treated slowly with a solution of 2-(trimethylsilyl)-ethoxymethylchloride (6.81 ml, 34.7 mmol) in DMF (10 ml). After 2 h stirring at 0° C., the reaction mixture was poured onto a mixture of H2O (200 ml) and AcOEt (50 ml). The mixture was filtered and the mother liquor was extracted 3 times with AcOEt. The combined extracts were dried over Na2SO4, filtered and the solvent was removed in vacuo. The residue was chromatographed (silica, elution with hexane/AcOEt=9:1) to provide the title compound (9.44 g, 66.4%) as a pale yellow oil. MS: m/e=450.0 (M+).